Cas no 2814486-79-6 (Dyrk1-IN-1)

• Product Name: Dyrk1-IN-1
• CAS No: 2814486-79-6
• MF: C₁₂H₁₂N₆
• MW: 240.263880729675
• CID: 6787423
• PubChem ID: 138454302
• Update Time: 2026-03-12

Dyrk1-IN-1 Chemical and Physical Properties

Names and Identifiers

• CHEMBL4848254
• HY-132308
• DYRK1-IN-1
• MS-23406
• N,N-dimethyl-4-pyrazolo[1,5-b]pyridazin-3-ylpyrimidin-2-amine
• G18363
• N,N-Dimethyl-4-pyrazolo[1,5-b]pyridazin-3-yl-2-pyrimidinamine
• CS-0200379
• BDBM50567047
• 2814486-79-6
• Dyrk1-IN-1

• Inchi： 1S/C12H12N6/c1-17(2)12-13-7-5-10(16-12)9-8-15-18-11(9)4-3-6-14-18/h3-8H,1-2H3
• InChI Key： IFLBFWBMAWIBBZ-UHFFFAOYSA-N
• SMILES： N12C(C=CC=N1)=C(C=N2)C1C=CN=C(N=1)N(C)C

Computed Properties

• Exact Mass: 240.11234441g/mol
• Monoisotopic Mass: 240.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Dyrk1-IN-1

Research Brief on Dyrk1-IN-1 (CAS: 2814486-79-6): Recent Advances and Therapeutic Potential

Dyrk1-IN-1 (CAS: 2814486-79-6) is a potent and selective inhibitor of dual-specificity tyrosine phosphorylation-regulated kinase 1A (Dyrk1A), a key enzyme implicated in neurodevelopmental disorders, cancer, and neurodegenerative diseases. Recent studies have highlighted its potential as a therapeutic agent, particularly in the context of Down syndrome and Alzheimer's disease. This research brief synthesizes the latest findings on Dyrk1-IN-1, focusing on its mechanism of action, pharmacological properties, and emerging applications in preclinical and clinical settings.

The compound 2814486-79-6, known commercially as Dyrk1-IN-1, has garnered significant attention due to its high selectivity and efficacy in inhibiting Dyrk1A. Dyrk1A is a serine/threonine kinase that plays a critical role in cell proliferation, differentiation, and synaptic plasticity. Dysregulation of Dyrk1A has been linked to cognitive deficits, making it a promising target for therapeutic intervention. Recent structural studies have elucidated the binding mode of Dyrk1-IN-1 to the kinase domain of Dyrk1A, revealing key interactions that enhance its inhibitory potency and selectivity.

In vitro and in vivo studies have demonstrated that Dyrk1-IN-1 effectively crosses the blood-brain barrier, a crucial attribute for its application in neurological disorders. Preclinical models of Down syndrome have shown that Dyrk1-IN-1 administration leads to improved cognitive function and reduced neuropathological hallmarks. Additionally, its role in modulating tau phosphorylation has positioned it as a potential candidate for Alzheimer's disease therapy. Recent data suggest that Dyrk1-IN-1 not only reduces tau hyperphosphorylation but also mitigates neuroinflammation and oxidative stress, further underscoring its multifaceted therapeutic potential.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of Dyrk1-IN-1. Recent efforts have focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative research between academic institutions and pharmaceutical companies has accelerated the development of next-generation Dyrk1A inhibitors, with Dyrk1-IN-1 serving as a foundational scaffold. The integration of computational modeling and high-throughput screening has further refined the design of analogs with improved efficacy and reduced toxicity.

Looking ahead, the translational potential of Dyrk1-IN-1 hinges on robust clinical validation. Early-phase clinical trials are underway to evaluate its safety and tolerability in human subjects, with preliminary results expected in the coming year. The compound's dual utility in addressing both neurodevelopmental and neurodegenerative disorders positions it as a versatile tool in the therapeutic arsenal. As research progresses, Dyrk1-IN-1 may pave the way for novel treatment paradigms, offering hope for patients with conditions currently lacking effective therapies.